N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide

• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol
• IUPAC Name: N-(2-methoxyethyl)-4-(propanoylcarbamothioylamino)benzamide
• InChI: InChI=1S/C14H19N3O3S/c1-3-12(18)17-14(21)16-11-6-4-10(5-7-11)13(19)15-8-9-20-2/h4-7H,3,8-9H2,1-2H3,(H,15,19)(H2,16,17,18,21)
• InChI Key: ALAYKEUIMURWJG-UHFFFAOYSA-N
• SMILES: CCC(=O)NC(=S)NC1=CC=C(C=C1)C(=O)NCCOC

Description

N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide, also known as PECTA, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. It may also work by disrupting the cell membrane of cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cell growth and division, as well as reduce inflammation. N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide has also been shown to induce cell death in cancer cells, and it may have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells in vitro. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide. One direction is to further investigate its anticancer properties and potential use as an antifungal and antibacterial agent. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective treatments for cancer and other diseases. Additionally, more research is needed to determine the optimal dosage and delivery methods for N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide in order to maximize its effectiveness.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide involves several steps, including the reaction of 2-methoxyethanol with thionyl chloride to form 2-methoxyethyl chloride, followed by the reaction of the resulting compound with 4-aminobenzamide to form N-(2-methoxyethyl)-4-aminobenzamide. The final step involves the reaction of N-(2-methoxyethyl)-4-aminobenzamide with propanoyl isothiocyanate to form N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide.

Scientific Research Applications

N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide has been the subject of scientific research due to its potential applications in the field of medicine. It has been studied for its anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. N-(2-methoxyethyl)-4-[(propanoylcarbamothioyl)amino]benzamide has also been studied for its potential use as an antifungal and antibacterial agent, as well as its ability to reduce inflammation.